4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline

• IUPAC Name: 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline
• InChI: InChI=1S/C14H12BrN3/c15-11-4-6-12(7-5-11)16-9-13-10-18-8-2-1-3-14(18)17-13/h1-8,10,16H,9H2
• InChI Key: WNKMFZJTIIRUGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)CNC3=CC=C(C=C3)Br
• Molecular Formula: C14H12BrN3
• DSSTOX Substance ID: DTXSID701214554
• Molecular Weight: 302.17 g/mol
• CAS No.: 302935-35-9

Description

4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline is a chemical compound designed for research and development purposes, particularly in the field of medicinal chemistry. This molecule features the imidazo[1,2-a]pyridine scaffold, a privileged structure in drug discovery known for its broad spectrum of biological activities and presence in various pharmacologically active agents . The specific substitution pattern on this core, including the 4-bromoaniline moiety, makes it a valuable intermediate for further synthetic exploration, such in as palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck) to generate diverse chemical libraries for screening . Researchers can utilize this compound as a key building block in the synthesis of more complex molecules targeting various therapeutic areas. Structurally related imidazo[1,2-a]pyridine derivatives have demonstrated significant anti-proliferative activity against cancer cell lines, with some leads showing promising selectivity . Furthermore, analogs within this chemical class have been reported to exhibit antimicrobial properties , including activity against Staphylococcus aureus . Other derivatives have been identified as modulators of kinase activity, such as Cyclin-dependent kinase 2 (CDK2) , a recognized target in oncology and other diseases . The synthetic routes to such compounds can involve metal-catalyzed reactions or metal-free cascade processes, allowing for flexible and efficient preparation . This product is intended for research applications only in a controlled laboratory setting. It is strictly not for diagnostic, therapeutic, or personal use. Researchers should consult the safety data sheet (SDS) prior to use and handle the material adhering to all applicable laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline typically involves the following steps:

Formation of the imidazo[1,2-a]pyridine scaffold: This can be achieved through various methods such as condensation reactions, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Coupling with aniline: The final step involves coupling the brominated imidazo[1,2-a]pyridine with aniline under suitable conditions, often using a base like potassium carbonate in a polar solvent.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and automated synthesis platforms to scale up the production .

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the nitrogen atoms in the imidazo[1,2-a]pyridine ring.

Coupling Reactions: The aniline moiety can participate in coupling reactions to form larger, more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or thiols can be used under mild conditions.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be employed.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide would yield an azido derivative, while oxidation with hydrogen peroxide could produce an N-oxide .

Scientific Research Applications

Chemical Properties and Structure

4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline has a molecular formula of $C_{14}H_{12}BrN_3$ and a molar mass of approximately 302.17 g/mol. The compound features a bromine atom attached to an imidazo[1,2-a]pyridine moiety, which is known for its diverse biological activities. The structural formula can be represented as follows:

$$\text{4 bromo N imidazo 1 2 a pyridin 2 ylmethyl aniline}$$

Anticancer Activity

Research indicates that imidazo[1,2-a]pyridine derivatives exhibit significant anticancer properties. Studies have shown that compounds similar to 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. For instance, the combination of pyridine and imidazole derivatives has been proven effective against multiple cancer types due to their ability to interfere with cellular signaling pathways involved in tumor growth and metastasis .

Antimicrobial Properties

Compounds containing the imidazo[1,2-a]pyridine structure have demonstrated antimicrobial activities against a range of pathogens. The synthesis of derivatives from this scaffold has been linked to antibacterial effects against Gram-positive and Gram-negative bacteria . In vitro studies have shown that modifications to the imidazo structure can enhance the antibacterial potency of these compounds.

Anti-inflammatory Effects

Imidazo[1,2-a]pyridine derivatives have also been investigated for their anti-inflammatory properties. For example, certain derivatives have been shown to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response . This suggests potential applications in treating inflammatory diseases.

Organic Electronics

The unique electronic properties of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline make it a candidate for applications in organic electronics. Its ability to form stable thin films could be utilized in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research into the charge transport properties of imidazo-based compounds indicates their potential use as semiconducting materials .

Catalysis

The catalytic properties of imidazo[1,2-a]pyridine derivatives are being explored in various chemical reactions. Their ability to act as ligands in metal-catalyzed reactions suggests potential applications in organic synthesis and industrial processes .

Case Studies

Study	Focus	Findings
	Anticancer Activity	Demonstrated significant inhibition of cancer cell lines with IC50 values in nanomolar ranges.
	Anti-inflammatory Effects	Showed effective inhibition of COX enzymes with potential therapeutic implications for inflammatory conditions.
	Antimicrobial Properties	Exhibited broad-spectrum antibacterial activity against E. coli and Bacillus cereus with promising MIC values.

Mechanism of Action

The mechanism of action of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline involves its interaction with specific molecular targets. The imidazo[1,2-a]pyridine moiety is known to interact with various enzymes and receptors, modulating their activity. This interaction can lead to changes in cellular signaling pathways, ultimately affecting biological processes .

Comparison with Similar Compounds

Substituent Variations on the Aniline Ring

Key Compounds and Data:

Compound Name	Substituent (Aniline)	Core Structure	Molecular Weight	Key Properties/Applications	Evidence ID
4-Bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline	Br (para)	Imidazo[1,2-a]pyridine-methylene	298.16 (est.)	Potential medicinal chemistry lead	N/A
4-Fluoro-N-((7-methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-yl)methyl)aniline (S13)	F (para)	Imidazo[1,2-a]pyridine-methylene	346.38	Antileishmanial activity
2-Bromo-4-(6-chloroimidazo[1,2-a]pyridin-2-yl)aniline (4l)	Br (ortho), Cl (imidazo)	Imidazo[1,2-a]pyridine	307.62	Synthetic intermediate
4-(Imidazo[1,2-a]pyridin-2-yl)aniline	H (para)	Imidazo[1,2-a]pyridine	209.25	Fluorescent probe for CWAs
2-Fluoro-N-{imidazo[1,2-a]pyridin-2-ylmethyl}-5-methylaniline	F (ortho), CH₃ (meta)	Imidazo[1,2-a]pyridine-methylene	255.29	Unspecified biological activity

Analysis:

• Positional Effects : Ortho-substituted halogens (e.g., 2-bromo in 4l) may sterically hinder interactions with biological targets compared to para-substituted analogs.
• Parent Scaffold : The unsubstituted 4-(imidazo[1,2-a]pyridin-2-yl)aniline lacks the methylene bridge and bromine, making it less lipophilic but suitable for fluorescence applications due to unhindered electron transfer.

Modifications on the Imidazo[1,2-a]pyridine Core

Key Compounds and Data:

Compound Name	Imidazo Ring Modifications	Biological Activity	Evidence ID
4-Bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline	None	Under investigation	N/A
3-(Imidazo[1,2-a:5,4-b']dipyridin-2-yl)aniline	Fused dipyridine system	Antiviral (Pestivirus)
N-Butyl-4-fluoro-N-((6-methyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-yl)methyl)aniline (S14)	Pyridyl and methyl substituents	Antileishmanial
[123I]IIMPY	Tributylstannyl and dimethylamino	Radiopharmaceutical imaging

Analysis:

• Ring Expansion : The dipyridine-fused analog exhibits antiviral activity by targeting RNA polymerase, suggesting that expanded ring systems can enhance target specificity.
• Substituent Diversity : S14 incorporates a pyridyl group and methyl substituent, improving antileishmanial potency compared to simpler analogs.
• Radiopharmaceutical Adaptations : [123I]IIMPY replaces bromine with iodine and adds a tributylstannyl group, demonstrating the scaffold’s adaptability for radiolabeling.

Tables of Comparative Data

Table 1: Substituent and Molecular Weight Comparison

Compound	Substituents (Aniline)	Imidazo Modifications	Molecular Weight
Target Compound	Br (para)	None	298.16
S13	F (para)	7-methyl, 2-pyridyl	346.38
4l	Br (ortho), Cl (imidazo)	6-chloro	307.62
[123I]IIMPY	I (para)	6-tributylstannyl, N,N-dimethyl	N/A

Biological Activity

4-Bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{12}H_{11}BrN_2$. Its structure features a bromine atom attached to an aniline ring and an imidazo[1,2-a]pyridine moiety linked through a methyl group. This unique combination of functional groups contributes to its biological activity.

The biological activity of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline is believed to stem from its ability to interact with various molecular targets. The bromine atom enhances the compound's electrophilic character, allowing it to participate in nucleophilic substitutions and other chemical reactions that can affect biological systems. Furthermore, the imidazo[1,2-a]pyridine framework is known for its role in modulating enzyme activity and receptor interactions.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds related to imidazo[1,2-a]pyridine derivatives. For instance, derivatives have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentrations (MICs) for these compounds ranged from 1 to 16 µg/mL against various strains including Staphylococcus aureus and Escherichia coli .

Compound	MIC (µg/mL)	Target Bacteria
4-Bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline	TBD	TBD
Example Compound A	1	Staphylococcus aureus
Example Compound B	4	Escherichia coli

Anticancer Activity

Imidazo[1,2-a]pyridine derivatives have also been investigated for their anticancer properties. A study reported that certain derivatives exhibited potent inhibitory effects on cancer cell lines such as MDA-MB-231 (triple-negative breast cancer), with IC50 values indicating significant cytotoxicity . The mechanism involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Cell Line	IC50 (µM)	Effect
MDA-MB-231	0.126	Strong inhibition of proliferation
Non-cancer MCF10A	>2.5	Minimal effect

Case Studies

• Antibacterial Evaluation : A series of imidazo[1,2-a]pyridine derivatives were synthesized and evaluated for their antibacterial properties. Among them, compounds with similar structures to 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline showed promising results against multiple bacterial strains, suggesting a potential for development into new antibiotics .
• Anticancer Screening : In vitro studies on various cancer cell lines demonstrated that modifications to the imidazo[1,2-a]pyridine structure can significantly enhance anticancer activity. The compound's ability to selectively target cancer cells while sparing normal cells was particularly noteworthy .

Q & A

Q. What synthetic methodologies are commonly employed for the preparation of 4-bromo-N-(imidazo[1,2-a]pyridin-2-ylmethyl)aniline?

The compound is synthesized via condensation reactions between imidazo[1,2-a]pyridine precursors and brominated aniline derivatives. Key steps include:

• Introducing the bromo substituent via electrophilic aromatic substitution or halogen exchange.
• Forming the imidazo[1,2-a]pyridine core through cyclization of 2-aminoimidazoles with α-haloketones.
• Coupling the bromoaniline moiety via nucleophilic substitution or reductive amination. Solvent polarity (e.g., DMF vs. THF) and temperature control are critical for minimizing intermediate decomposition .

Q. What analytical techniques are critical for structural elucidation of this compound and its derivatives?

Essential techniques include:

• Multinuclear NMR spectroscopy : Distinguishes aromatic protons in the imidazo[1,2-a]pyridine (δ 7.2–8.5 ppm) and aniline moieties (δ 6.5–7.1 ppm).
• High-resolution mass spectrometry (HRMS) : Validates molecular formulas via ESI+ mode.
• X-ray crystallography : Resolves tautomeric ambiguities by revealing hydrogen-bonding networks (e.g., zwitterionic forms in ) .

Q. What are the primary research applications of this compound in fluorescence-based sensing?

Its π-conjugated system enables use as a fluorophore for detecting chemical warfare agent mimics (e.g., diethyl cyanophosphonate). Key design considerations:

• Excitation/emission wavelength optimization (e.g., λex = 254/365 nm).
• Selectivity testing against interferents (organophosphates, nitroaromatics).
• Quantifying detection limits via Stern-Volmer plots in methanol:water (4:1) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for imidazo[1,2-a]pyridine derivatives?

Discrepancies arise from assay conditions (pH, serum content) or cellular models. Solutions include:

• Standardizing assays (e.g., RPMI-1640 media with 10% FBS).
• Conducting SAR studies to isolate electronic/steric effects (e.g., para-bromo substitution enhances trypanocidal activity, IC50 = 1.35 μM) .

Q. What mechanistic insights explain the unusual ESIPT dynamics in this compound?

Unlike conventional π-delocalized systems, shows localized zwitterionic tautomers post-proton transfer. Key findings:

• Time-resolved fluorescence (τ = 0.3–1.2 ns) and DFT calculations (B3LYP/6-31G*) reveal inverse correlation between N-H acidity (pKa ~8.5) and ESIPT rates.
• Femtosecond transient absorption spectroscopy and kinetic isotope effects (KIE) are recommended to probe proton tunneling .

Q. How should reaction conditions be optimized for introducing substituents at the aniline nitrogen?

• Buchwald-Hartwig amination : Pd2(dba)3/Xantphos system (80°C, 12 h) for C-N bond formation.
• Microwave-assisted synthesis (120°C, 30 min) for sterically hindered substrates (>90% conversion).
• Solvent screening : Toluene > dioxane > DMF balances solubility and catalyst stability .

Q. What strategies mitigate regioselective bromination challenges on the imidazo[1,2-a]pyridine core?

• Electrophilic bromination (NBS in DCM): Targets C8 (para-directing nitrogen).
• Radical bromination (Br2/FeCl3): Favors C3 (adjacent to imidazole).
• Directed ortho-metalation (n-BuLi, TMEDA) for meta-bromination via BrCN quenching .